Cas no 1936732-91-0 (2-Pentanone, 1-amino-1-cyclopropyl-4-methyl-)

• Product Name: 2-Pentanone, 1-amino-1-cyclopropyl-4-methyl-
• CAS No: 1936732-91-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5292465
• Update Time: 2025-10-30

2-Pentanone, 1-amino-1-cyclopropyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 1-amino-1-cyclopropyl-4-methyl-

• Inchi： 1S/C9H17NO/c1-6(2)5-8(11)9(10)7-3-4-7/h6-7,9H,3-5,10H2,1-2H3
• InChI Key： NQXTUXPZKQKVQH-UHFFFAOYSA-N
• SMILES： C(N)(C1CC1)C(=O)CC(C)C

Additional information on 2-Pentanone, 1-amino-1-cyclopropyl-4-methyl-

1-Amino-1-Cyclopropyl-4-Methyl-2-Pentanone (CAS No. 1936732-91-0): A Comprehensive Overview

The compound 1-amino-1-cyclopropyl-4-methyl-2-pentanone (CAS No. 1936732-91-0) is a unique organic compound with a complex structure that combines elements of ketones, cyclopropane rings, and amino groups. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials. In this article, we will delve into the structural properties, synthesis methods, and recent research findings related to this compound.

Structural Insights and Physical Properties

1-Amino-1-cyclopropyl-4-methyl-2-pentanone features a cyclopropane ring fused to an amino group at the 1-position of a pentanone backbone. The presence of the cyclopropane ring introduces significant strain into the molecule, which can influence its reactivity and stability. The compound's structure also includes a methyl group at the 4-position of the pentanone chain, adding to its complexity and potential for functionalization.

Recent studies have explored the physical properties of this compound, including its melting point, boiling point, and solubility in various solvents. Researchers have found that the cyclopropane ring significantly impacts these properties, making the compound suitable for specific applications in organic synthesis and catalysis.

Synthesis and Reactivity

The synthesis of 1-amino-1-cyclopropyl-4-methyl-2-pentanone involves a multi-step process that typically begins with the preparation of a suitable precursor. One common approach involves the use of cyclopropane-containing intermediates, which are then subjected to nucleophilic substitution or elimination reactions to introduce the amino group. The reaction conditions, including temperature, pressure, and catalysts, play a critical role in determining the yield and purity of the final product.

Recent advancements in catalytic methods have enabled more efficient syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate key steps in the synthesis process, leading to higher yields and reduced reaction times. These developments highlight the importance of continuous innovation in synthetic chemistry for producing complex molecules like 1-amino-1-cyclopropyl-4-methyl-2-pentanone.

Applications in Organic Chemistry and Pharmacology

The unique structure of 1-amino-1-cyclopropyl-4-methyl-2-pentanone makes it an attractive candidate for various applications in organic chemistry. Its cyclopropane ring, combined with the amino group and ketone functionality, provides opportunities for designing novel compounds with desired biological activities. For example, researchers have explored its use as a building block for constructing bioactive molecules with potential therapeutic applications.

In pharmacology, this compound has shown promise as a lead molecule for drug discovery efforts targeting specific diseases. Studies have demonstrated that derivatives of 1-amino-1-cyclopropyl-4-methyl-2-pentanone exhibit activity against certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders.

Recent Research Findings

Recent research has focused on understanding the electronic properties and reactivity patterns of 1-amino-1-cyclopropyl-4-methyl-2-pentanone at a molecular level. Advanced computational techniques, such as density functional theory (DFT), have been employed to study the electronic distribution within the molecule and predict its reactivity under different conditions.

In addition to computational studies, experimental work has shed light on the compound's behavior in various chemical reactions. For instance, researchers have investigated its participation in enamine formation reactions, which are crucial for constructing nitrogen-containing heterocycles—a class of compounds with significant biological activity.

Another area of interest is the use of 1-amino-1-cyclopropyl-4-methyl-2-pentanone in asymmetric synthesis. By employing chiral catalysts or chiral auxiliaries, chemists have successfully synthesized enantiomerically enriched derivatives of this compound. These enantiomers are valuable for studying stereochemical effects in biological systems.

Finally, recent studies have explored the potential of this compound as a precursor for advanced materials such as polymers or nanomaterials. Its functional groups provide opportunities for cross-linking reactions or self-assembling behaviors that could lead to innovative materials with tailored properties.

Conclusion

In conclusion

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